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Compound of Interest

Compound Name: alpha-D-glucose-d12

Cat. No.: B12412515 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of

the molecular characteristics of isotopically labeled compounds is paramount. This guide

provides a detailed analysis of the molecular weight of alpha-D-glucose-d12, a deuterated

form of glucose, crucial for various research applications, including metabolic studies and drug

development.

Core Data Presentation
A clear comparison of the molecular weights of alpha-D-glucose and its deuterated analogue,

alpha-D-glucose-d12, is essential for accurate experimental design and data interpretation.

The following table summarizes the key quantitative data.

Compound Chemical Formula Molecular Weight ( g/mol )

alpha-D-Glucose C₆H₁₂O₆ 180.156

alpha-D-Glucose-d12 C₆D₁₂O₆ 192.228

Calculation of Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The chemical formula for alpha-D-glucose is C₆H₁₂O₆.[1][2][3] In alpha-D-glucose-d12, the

twelve hydrogen atoms (H) are replaced by twelve deuterium atoms (D), a heavier isotope of

hydrogen.
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The calculation is as follows:

alpha-D-Glucose (C₆H₁₂O₆):

6 x Atomic weight of Carbon (C) = 6 x 12.011 g/mol = 72.066 g/mol [4][5]

12 x Atomic weight of Hydrogen (H) = 12 x 1.008 g/mol = 12.096 g/mol

6 x Atomic weight of Oxygen (O) = 6 x 15.999 g/mol = 95.994 g/mol

Total Molecular Weight = 180.156 g/mol

alpha-D-Glucose-d12 (C₆D₁₂O₆):

6 x Atomic weight of Carbon (C) = 6 x 12.011 g/mol = 72.066 g/mol

12 x Atomic weight of Deuterium (D) = 12 x 2.014 g/mol = 24.168 g/mol

6 x Atomic weight of Oxygen (O) = 6 x 15.999 g/mol = 95.994 g/mol

Total Molecular Weight = 192.228 g/mol

Experimental Protocols for Molecular Weight
Determination
Several analytical techniques are employed to experimentally determine the molecular weight

of compounds, including isotopically labeled molecules like alpha-D-glucose-d12. The choice

of method depends on the sample's properties and the required accuracy.

1. Mass Spectrometry (MS):

Principle: This is the most common and accurate method. The molecule is ionized, and the

resulting ions are separated based on their mass-to-charge ratio (m/z).

Methodology:

Sample Introduction: The sample is introduced into the mass spectrometer. For a solid like

alpha-D-glucose-d12, this may involve dissolution in a suitable solvent followed by
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infusion or injection into an ionization source.

Ionization: Various ionization techniques can be used, such as Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). ESI is a soft ionization

technique suitable for polar molecules like glucose, minimizing fragmentation.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., Quadrupole, Time-of-

Flight (TOF), or Orbitrap). The analyzer separates the ions based on their m/z ratio.

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion ([M+H]⁺, [M+Na]⁺, etc.) allows for

the determination of the molecular weight.

2. Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS):

Principle: This method determines the absolute molar mass of a molecule in solution without

the need for column calibration with molecular weight standards.

Methodology:

Sample Preparation: The alpha-D-glucose-d12 sample is dissolved in an appropriate

mobile phase.

Chromatographic Separation: The sample is injected into a size exclusion chromatography

(SEC) system. The SEC column separates molecules based on their hydrodynamic

volume.

Detection: The eluent from the column passes through a series of detectors, typically a

refractive index (RI) detector to measure concentration and a multi-angle light scattering

(MALS) detector. The MALS detector measures the intensity of light scattered by the

molecules at various angles.

Data Analysis: The light scattering data, combined with the concentration data from the RI

detector, is used to calculate the absolute molecular weight.

Visualizing the Isotopic Substitution
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The fundamental difference between alpha-D-glucose and alpha-D-glucose-d12 lies in the

isotopic composition of the hydrogen atoms. The following diagram illustrates this structural

distinction.
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Caption: Structural comparison of alpha-D-glucose and alpha-D-glucose-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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